Cas no 68652-37-9 (Ganglioside GQ1b Tetrasodium Salt (Bovine Brain))

• Product Name: Ganglioside GQ1b Tetrasodium Salt (Bovine Brain)
• CAS No: 68652-37-9
• MF: C₁₀₆H₁₉₄N₁₀O₅₆
• MW: 2504.70799779892
• CID: 514453
• Update Time: 2025-04-19

Ganglioside GQ1b Tetrasodium Salt (Bovine Brain) Chemical and Physical Properties

Names and Identifiers

• Ganglioside GQ1b
• (2R,3S,6R)-2-(hydroxymethyl)-6-octadec-4-enoxy-3,6-dihydro-2H-pyran-3-ol
• Ganglioside GQ1b (sodium salt)
• Ganglioside GQ1b tetrasodium salt (bovine brain)
• TETRASIALOGANGLIOSIDE GQ1B
• CTK8G0000
• Ganglioside GQ1b Tetrasodium Salt (Bovine Brain)

• Inchi： 1S/C106H182N6O56.4H3N/c1-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-69(133)111-55(56(126)35-33-31-29-27-25-23-20-18-16-14-12-10-8-2)50-153-96-83(142)81(140)87(66(46-118)156-96)159-97-84(143)82(141)86(67(47-119)157-97)158-95-75(110-54(6)125)93(167-105(101(149)150)39-58(128)72(108-52(4)123)91(165-105)79(138)64(44-116)161-103(99(145)146)37-57(127)71(107-51(3)122)89(163-103)76(135)61(131)41-113)88(68(48-120)155-95)160-98-85(144)94(78(137)63(43-115)154-98)168-106(102(151)152)40-59(129)73(109-53(5)124)92(166-106)80(139)65(45-117)162-104(100(147)148)38-60(130)74(112-70(134)49-121)90(164-104)77(136)62(132)42-114;;;;/h33,35,55-68,71-98,113-121,126-132,135-144H,7-32,34,36-50H2,1-6H3,(H,107,122)(H,108,123)(H,109,124)(H,110,125)(H,111,133)(H,112,134)(H,145,146)(H,147,148)(H,149,150)(H,151,152);4*1H3/b35-33+;;;;/t55-,56+,57-,58-,59-,60-,61+,62+,63+,64+,65+,66+,67+,68+,71+,72+,73+,74+,75+,76+,77+,78-,79+,80+,81+,82+,83+,84+,85+,86-,87+,88-,89+,90+,91+,92+,93+,94-,95-,96+,97-,98-,103+,104+,105-,106-;;;;/m0..../s1
• InChI Key： IOULOLQJODJAEM-BSALKOQBSA-N
• SMILES： O([C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O[C@]2(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O2)NC(C)=O)O)O)O1)NC(C)=O)O)[C@@H]1[C@H]([C@H](O[C@H]2[C@@H](CO)O[C@H]([C@@H]([C@H]2O)O)O[C@@H]2[C@@H](CO)O[C@H]([C@@H]([C@H]2O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)O[C@H](CO)[C@@H]1O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O[C@]2(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O2)NC(CO)=O)O)O)O1)NC(C)=O)O)O)NC(C)=O.N.N.N.N

Computed Properties

• Exact Mass: 2503.26000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 31
• Hydrogen Bond Acceptor Count: 61
• Heavy Atom Count: 171
• Rotatable Bond Count: 75
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• PSA: 1010.42000
• LogP: -6.90760
• Solubility: Not available